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Compound of Interest

Compound Name: 3-(N-Boc-aminoethyl)-piperidine

Cat. No.: B1334842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(N-Boc-aminoethyl)-piperidine, with the CAS number 215305-98-9, is a substituted

piperidine derivative that serves as a valuable building block in synthetic organic chemistry. The

presence of a Boc-protected amino group and a reactive secondary amine on the piperidine

ring makes it a versatile intermediate in the synthesis of more complex molecules, particularly

in the field of medicinal chemistry. Piperidine and its derivatives are prevalent scaffolds in a

wide array of pharmaceuticals and bioactive compounds. This document provides a

comprehensive overview of the known chemical properties, available synthesis routes, and

potential applications of 3-(N-Boc-aminoethyl)-piperidine.

Core Chemical Properties
The fundamental chemical and physical properties of 3-(N-Boc-aminoethyl)-piperidine are

summarized below. It is important to note that while some experimental data is available,

certain properties are based on computational predictions.
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Property Value Source(s)

Molecular Formula C₁₂H₂₄N₂O₂ [1][2][3]

Molecular Weight 228.33 g/mol [1][2][3]

Appearance Yellow to brown oil or solid

Boiling Point (Predicted) 337.3 ± 15.0 °C at 760 mmHg

pKa (Predicted) 12.85 ± 0.46

Density (Predicted) 0.971 g/cm³

Table 1: Physicochemical Properties of 3-(N-Boc-aminoethyl)-piperidine

Identifier Value

CAS Number 215305-98-9

IUPAC Name tert-butyl (2-(piperidin-3-yl)ethyl)carbamate

SMILES C1CCNC(C1)CCNC(=O)OC(C)(C)C

InChI

InChI=1S/C12H24N2O2/c1-12(2,3)16-11(15)14-

8-6-10-5-4-7-13-9-10/h10,13H,4-9H2,1-3H3,

(H,14,15)

Table 2: Chemical Identifiers for 3-(N-Boc-aminoethyl)-piperidine

Spectroscopic Data
Detailed experimental spectroscopic data for 3-(N-Boc-aminoethyl)-piperidine is not readily

available in the public domain. Researchers utilizing this compound would need to perform

their own analyses (NMR, IR, MS) to confirm its identity and purity.

Experimental Protocols
Synthesis of Aminoethyl-Substituted Piperidine
Derivatives
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While a specific, detailed protocol for the synthesis of 3-(N-Boc-aminoethyl)-piperidine is not

widely published, a general approach for the synthesis of related aminoethyl-substituted

piperidine derivatives has been described. One such methodology involves the conjugate

addition of a phenyl nucleophile to α,β-unsaturated ketones, followed by a Wittig reaction to

introduce a C2 chain. The subsequent transformation of an ester group into an amino moiety

and removal of the N-protective group are the final steps.[4]

A logical synthetic route to 3-(N-Boc-aminoethyl)-piperidine could involve the following key

steps:

3-Piperidineacetonitrile Reduction of Nitrilee.g., LiAlH4 or H2/Catalyst 3-(2-Aminoethyl)piperidine Boc Protection 3-(N-Boc-aminoethyl)-piperidine(Boc)2O, base

Click to download full resolution via product page

Caption: A plausible synthetic workflow for 3-(N-Boc-aminoethyl)-piperidine.

Biological Activity and Signaling Pathways
Currently, there is no specific information available in the scientific literature detailing the direct

biological activity of 3-(N-Boc-aminoethyl)-piperidine or its involvement in any signaling

pathways. However, the broader class of aminoethyl-substituted piperidine derivatives has

been investigated as σ1 receptor ligands with potential antiproliferative properties.[4][5] The σ1

receptor is an intracellular chaperone protein implicated in a variety of cellular functions, and its

modulation is a target for therapeutic intervention in neurological disorders and cancer.

The general structure of these derivatives suggests their potential to interact with various

biological targets, and 3-(N-Boc-aminoethyl)-piperidine serves as a key intermediate for

creating libraries of such compounds for screening and drug discovery.
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Caption: Role of 3-(N-Boc-aminoethyl)-piperidine in a drug discovery workflow.

Safety Information
Based on available data, 3-(N-Boc-aminoethyl)-piperidine should be handled with care in a

laboratory setting. The following hazard statements have been associated with this compound:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn when handling this chemical. Work should be conducted in a well-

ventilated area or a fume hood.

Conclusion
3-(N-Boc-aminoethyl)-piperidine is a valuable chemical intermediate with significant potential

in the synthesis of novel piperidine-based compounds for pharmaceutical and scientific

research. While detailed experimental data on its physicochemical and spectroscopic

properties are not extensively documented, its structural features make it an attractive starting

material for creating diverse molecular libraries. Further research into the synthesis and

biological evaluation of derivatives of 3-(N-Boc-aminoethyl)-piperidine may lead to the

discovery of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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